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Compound of Interest

Compound Name:
6-Chloro-1-ethylquinolin-4(1H)-

one

Cat. No.: B11894316

Get Quote

Technical Guide: Dihydrocyclosporin A (CAS 59865-15-5)[1]

Correction & Scope Note
Input Query Alert: The CAS number 59885-15-5 provided in the request appears to be a

typographical error. No standard chemical registry exists for this specific string. Target

Substance: Based on the structural format and research context (Cyclosporin analogs), this

guide focuses on Dihydrocyclosporin A (CAS 59865-15-5).[1] Rationale: Dihydrocyclosporin A

is the hydrogenated metabolite of Cyclosporin A and is a critical "negative control" tool in

immunology and transporter biology due to its distinct lack of calcineurin-inhibiting activity

despite structural similarity.

Executive Summary
Dihydrocyclosporin A (Dihydro-CsA) is a semisynthetic derivative and metabolite of the potent

immunosuppressant Cyclosporin A (CsA).[1] While it retains high affinity for Cyclophilin (Cyp)

and P-glycoprotein (P-gp), it lacks the ability to inhibit Calcineurin (PP2B).[1]

This unique pharmacological profile makes Dihydro-CsA an essential molecular scalpel for

researchers: it allows the decoupling of Cyclophilin-binding effects (e.g., viral replication
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inhibition, cytoprotection) from Calcineurin-dependent immunosuppression (e.g., NFAT

activation).[1]

Chemical Identity & Structural Analysis
Property Data

Chemical Name Dihydrocyclosporin A

CAS Registry Number 59865-15-5

Synonyms
Dihydro-CsA; Cyclosporin EP Impurity B; 6-

Dihydrocyclosporin A

Molecular Formula C₆₂H₁₁₃N₁₁O₁₂

Molecular Weight 1204.63 g/mol

Structural Difference
Hydrogenation of the vinyl group on the amino

acid residue 1 (MeBmt) to an ethyl group.[1]

Solubility
Soluble in DMSO (>50 mg/mL), Ethanol (>20

mg/mL), Methanol.[1] Insoluble in water.

Appearance White to off-white crystalline powder.

Mechanism of Action: The "Gain of Function"
Divergence
To understand Dihydro-CsA, one must contrast it with Cyclosporin A.

Cyclosporin A (CsA): Binds to Cyclophilin A (CypA).[1][2][3] This binary complex (CsA-CypA)

gains a new surface that binds and inhibits Calcineurin, blocking T-cell activation.[1][2]

Dihydro-CsA: Binds to Cyclophilin A with similar affinity. However, the structural change

(saturation of the butenyl side chain) prevents the binary complex from effectively

binding/inhibiting Calcineurin.

Key Research Utility:
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Immunology: Used as a negative control to prove that a biological effect is Calcineurin-

dependent. If CsA works but Dihydro-CsA does not, the mechanism involves Calcineurin.[4]

Virology (HCV/HIV): Used to study Cyclophilin inhibition.[1][4] If both CsA and Dihydro-CsA

block viral replication, the mechanism is likely via Cyclophilin inhibition, not

immunosuppression.

MDR Research: Acts as a P-glycoprotein (MDR1) inhibitor, reversing multi-drug resistance

without systemic immunosuppression.[1]
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Figure 1: Functional divergence between CsA and Dihydro-CsA.[1][5] Note that while both

inhibit Cyclophilin (affecting viral replication), only CsA inhibits Calcineurin to block T-cell

activation.[1]

Experimental Protocols
Protocol A: Preparation of Stock Solutions
Dihydro-CsA is hydrophobic. Proper solubilization is critical to prevent precipitation in aqueous

media.

Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide) or Ethanol (absolute).[1]

Concentration: Prepare a 10 mM stock solution.
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Calculation: MW ≈ 1204.6 g/mol . Dissolve 12.05 mg in 1.0 mL of DMSO.

Storage: Aliquot into amber glass vials (to minimize adsorption to plastic) and store at -20°C.

Stable for >1 year.

Aqueous Dilution:

Dilute into culture medium immediately prior to use.

Max Final DMSO: Keep <0.1% (v/v) to avoid solvent toxicity.[1]

Note: A "crash-out" (precipitation) may occur if diluted too rapidly into cold buffer.[1] Add

dropwise to warm (37°C) medium with vortexing.

Protocol B: In Vitro Specificity Assay (T-Cell vs. P-gp)
Objective: To distinguish if a drug candidate acts via immunosuppression or transporter

inhibition.[1]

Step 1: Setup

Cell Lines:

Jurkat T-cells (for immunosuppression assay).[1]

MDR1-overexpressing cells (e.g., Caco-2 or MDCK-MDR1) (for transporter assay).[1]

Controls:

Positive Control: Cyclosporin A (1 µM).[1]

Negative/Specificity Control: Dihydro-CsA (1 µM).[1]

Vehicle Control: 0.1% DMSO.

Step 2: Calcineurin/NFAT Assay (Immunosuppression)[1]

Stimulate Jurkat cells with PMA (50 ng/mL) and Ionomycin (1 µM).[1]
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Treat with CsA or Dihydro-CsA (0.1 - 10 µM) for 24 hours.

Readout: Measure IL-2 secretion via ELISA.

Expected Result:

CsA: Potent inhibition of IL-2 (IC50 ≈ 10-50 nM).[1]

Dihydro-CsA: No significant inhibition (or >100-fold higher IC50).[1]

Step 3: Rhodamine-123 Efflux Assay (P-gp Inhibition)

Load MDR1 cells with Rhodamine-123 (fluorescent P-gp substrate) for 30 mins.[1]

Wash cells and add efflux buffer containing CsA or Dihydro-CsA.

Incubate for 60 mins at 37°C.

Readout: Measure intracellular fluorescence via Flow Cytometry.

Expected Result:

CsA: High fluorescence retention (P-gp inhibited).[1]

Dihydro-CsA: High fluorescence retention (P-gp inhibited).[1]

Safety & Stability
Hazard Classification: Although less biologically active than CsA, treat as a Potent Bioactive

Compound.

GHS Hazards: Suspected carcinogen (based on CsA structural homology); Reproductive

toxicity.[1]

Handling:

Use a biosafety cabinet/fume hood.

Wear nitrile gloves (double-gloving recommended for DMSO solutions).[1]
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Deactivate spills with 10% bleach solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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